Cas no 868395-53-3 (3-(6-Methylpyridin-2-yl)-3-oxopropanenitrile)

• Product Name: 3-(6-Methylpyridin-2-yl)-3-oxopropanenitrile
• CAS No: 868395-53-3
• MF: C₉H₈N₂O
• MW: 160.17262172699
• CID: 706775
• PubChem ID: 53435643
• Update Time: 2025-04-19

3-(6-Methylpyridin-2-yl)-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(6-Methylpyridin-2-yl)-3-oxopropanenitrile
• 2-Pyridinepropanenitrile,6-methyl-b-oxo-
• 6-Methyl-beta-oxo-2-pyridinepropanenitrile
• 6-METHYL-B-OXO-2-PYRIDINEPROPANENITRILE
• AKOS006325790
• XHJURMLLAYXAMK-UHFFFAOYSA-N
• FT-0604225
• AMY21693
• SCHEMBL6271757
• DTXSID30700763
• 3-(6-Methylpyridin-2-yl)-3-oxopropionitrile
• A-oxo-2-Pyridinepropanenitrile
• J-518906
• 868395-53-3
• 6-Methyl-
• CS-0456706

• MDL： MFCD11519234
• Inchi： 1S/C9H8N2O/c1-7-3-2-4-8(11-7)9(12)5-6-10/h2-4H,5H2,1H3
• InChI Key： XHJURMLLAYXAMK-UHFFFAOYSA-N
• SMILES： O=C(CC#N)C1C=CC=C(C)N=1

Computed Properties

• Exact Mass: 160.064
• Monoisotopic Mass: 160.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.8A^2
• XLogP3: 1.2

Experimental Properties

• Density: 1.141
• Boiling Point: 318.921°C at 760 mmHg
• Flash Point: 146.679°C
• Refractive Index: 1.536

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones